Cas no 2035019-40-8 ((2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide)

(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide structure
2035019-40-8 structure
Product Name:(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
CAS No:2035019-40-8
MF:C17H18ClN3O
MW:315.797322750092
CID:5554119
PubChem ID:91819371
Update Time:2025-07-15

(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • F6525-0121
    • AKOS025328504
    • (E)-3-(2-chlorophenyl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acrylamide
    • (E)-3-(2-chlorophenyl)-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]prop-2-enamide
    • 2035019-40-8
    • (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
    • Inchi: 1S/C17H18ClN3O/c1-21-16(13-6-4-8-15(13)20-21)11-19-17(22)10-9-12-5-2-3-7-14(12)18/h2-3,5,7,9-10H,4,6,8,11H2,1H3,(H,19,22)/b10-9+
    • InChI Key: BJGDEOJKSDMODK-MDZDMXLPSA-N
    • SMILES: ClC1C=CC=CC=1/C=C/C(NCC1=C2C(CCC2)=NN1C)=O

Computed Properties

  • Exact Mass: 315.1138399g/mol
  • Monoisotopic Mass: 315.1138399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.9Ų

(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6525-0121-2μmol
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6525-0121-5μmol
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6525-0121-10μmol
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6525-0121-20μmol
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6525-0121-1mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
1mg
$54.0 2023-09-08
Life Chemicals
F6525-0121-2mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
2mg
$59.0 2023-09-08
Life Chemicals
F6525-0121-3mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
3mg
$63.0 2023-09-08
Life Chemicals
F6525-0121-4mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
4mg
$66.0 2023-09-08
Life Chemicals
F6525-0121-5mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
5mg
$69.0 2023-09-08
Life Chemicals
F6525-0121-10mg
(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide
2035019-40-8
10mg
$79.0 2023-09-08

(2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide Related Literature

Additional information on (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide (CAS No. 2035019-40-8)

The compound (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide, identified by its CAS No. 2035019-40-8, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique cyclopenta[c]pyrazole core, which is known for its potential bioactivity and versatility in pharmaceutical applications. The presence of a 2-chlorophenyl group and an enamide moiety further enhances its structural complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide aligns with this trend, as its structural attributes suggest potential interactions with specific biological targets. Researchers are particularly intrigued by its pharmacophore characteristics, which could be leveraged to design compounds with improved efficacy and selectivity. This has led to a growing number of studies investigating its structure-activity relationships (SAR) and binding affinity profiles.

The synthesis of CAS No. 2035019-40-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the cyclopenta[c]pyrazole scaffold and subsequent functionalization with the 2-chlorophenyl and enamide groups. The compound's stereochemistry, particularly the (2E)-configuration of the enamide, plays a critical role in its biological activity, underscoring the importance of rigorous analytical characterization using techniques like NMR, HPLC, and mass spectrometry.

From a therapeutic perspective, (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide has been explored in the context of inflammatory diseases and oncology. Its potential to modulate key signaling pathways, such as those involving kinases or G-protein-coupled receptors (GPCRs), has sparked interest in its development as a lead compound. Additionally, its drug-likeness properties, including lipophilicity and metabolic stability, are being evaluated to assess its suitability for further preclinical development.

The growing popularity of computational chemistry and AI-driven drug design has also brought CAS No. 2035019-40-8 into the spotlight. Researchers are utilizing molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with potential targets. These approaches not only accelerate the discovery process but also reduce the need for extensive experimental screening, aligning with the industry's shift toward cost-effective and sustainable research practices.

In summary, (2E)-3-(2-chlorophenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)prop-2-enamide represents a promising candidate in the realm of drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may pave the way for innovative treatments addressing unmet medical needs.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.